Building Blocks
  • 1-Methylxanthine
    1-Methylxanthine
    • Cat. No.:
    • B019228
    • CAS No.:
    • 6136-37-4
    • Molecular Formula:
    • C6H6N4O2
    • Molecular Weight:
    • 166.14 g/mol
    Description
    1-methyl-7H-xanthine is a 1-methylxanthine tautomer where the imidazole proton is located at the 7-position. It has a role as a mouse metabolite. It is functionally related to a 7H-xanthine.
    1-Methylxanthine ...
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  • CFL-137
    CFL-137
    • Cat. No.:
    • B042665
    • CAS No.:
    • 708-06-5
    • Molecular Formula:
    • C11H8O2
    • Molecular Weight:
    • 172.18 g/mol
    Description
    2-hydroxy-1-naphthaldehyde is a member of the class of naphthaldehydes that is naphthalene-1-carbaldehyde substituted by a hydroxy group at position 2. Active core of sirtinol (CHEBI:73158). It is a member of na...
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  • 4-Hydroxy-2-Butanone
    4-Hydroxy-2-Butanone
    • Cat. No.:
    • B042824
    • CAS No.:
    • 590-90-9
    • Molecular Formula:
    • C4H8O2
    • Molecular Weight:
    • 88.11 g/mol
    Description
    4-hydroxybutan-2-one is a beta-hydroxy ketone that is butan-2-one substituted by a hydroxy group at position 4. It is a beta-hydroxy ketone and a methyl ketone. It is functionally related to a butan-2-one.
    4-...
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  • 5,12-Naphthacenequinone
    5,12-Naphthacenequinone
    • Cat. No.:
    • B046369
    • CAS No.:
    • 1090-13-7
    • Molecular Formula:
    • C18H10O2
    • Molecular Weight:
    • 258.3 g/mol
    Description
    The electronic structure of the lowest excited triplet state of 5,12-naphthacenequinone was studied using pulsed electron nuclear double resonance and continuous-wave time-resolved EPR (cw-TREPR).
    Tetracene-5...
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  • 4-Chlorophenyl isocyanate
    4-Chlorophenyl isocyanate
    • Cat. No.:
    • B047164
    • CAS No.:
    • 104-12-1
    • Molecular Formula:
    • C7H4ClNO
    • Molecular Weight:
    • 153.56 g/mol
    Description
    P-chlorophenyl isocyanate appears as colorless to yellow liquid or crystals. Used as an intermediate in pesticide and pharmaceutical manufacture.
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  • 4-Bromotoluene
    4-Bromotoluene
    • Cat. No.:
    • B049008
    • CAS No.:
    • 106-38-7
    • Molecular Formula:
    • C7H7Br
    • Molecular Weight:
    • 171.03 g/mol
    Description
    4-Bromotoluene is a p-substituted aryl bromide. 4-Bromotoluene undergoes C-O coupling reaction with 2,4-dimethylphenol catalyzed by the CuI/K2CO3/phen system. Complexes [Cu(phen)(1-(...
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  • 4-Chlorobenzyl cyanide
    4-Chlorobenzyl cyanide
    • Cat. No.:
    • B122390
    • CAS No.:
    • 140-53-4
    • Molecular Formula:
    • C8H6ClN
    • Molecular Weight:
    • 151.59 g/mol
    Description
    4-chlorophenylacetonitrile is a nitrile that is acetonitrile in which one of the hydrogens has been replaced by a p-chlorophenyl group. It is a member of monochlorobenzenes and a nitrile. It is functionally rela...
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  • Ethyl phenylacetate
    Ethyl phenylacetate
    • Cat. No.:
    • B125129
    • CAS No.:
    • 101-97-3
    • Molecular Formula:
    • C10H12O2
    • Molecular Weight:
    • 164.2 g/mol
    Description
    Ethyl phenylacetate is one of the major aroma components of Ligustrum japonicum. It has been reported to be one of the key compounds responsible for the sweet-like off-flavor in Aglianico del Vulture wine...
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  • Ensulizole (Standard)
    Ensulizole (Standard)
    • Cat. No.:
    • B149491
    • CAS No.:
    • 27503-81-7
    • Molecular Formula:
    • C13H10N2O3S
    • Molecular Weight:
    • 274.30 g/mol
    Description
    Ensulizole is a member of benzimidazoles.
    Ensulizole, also known as 2-phenylbenzimidazole-5-sulfonic acid, is a water-soluble sunscreen agent that absorbs strongly at UV-B wavelengths. It is commonly found in...
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  • 4-Chlorobenzhydrol
    4-Chlorobenzhydrol
    • Cat. No.:
    • B192747
    • CAS No.:
    • 119-56-2
    • Molecular Formula:
    • C13H11ClO
    • Molecular Weight:
    • 218.68 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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